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Compound of Interest

Compound Name: (S)-Nor-Verapamil-d6

Cat. No.: B15145003

Prepared for: Researchers, scientists, and drug development professionals.

Introduction

Norverapamil is the primary active N-demethylated metabolite of verapamil, a widely used
calcium channel blocker for the treatment of hypertension, angina, and arrhythmias.[1]
Accurate quantification of norverapamil in biological matrices is crucial for pharmacokinetic,
pharmacodynamic, and toxicological studies. Solid-phase extraction (SPE) is a robust and
efficient sample preparation technique that offers high recovery and cleaner extracts compared
to traditional liquid-liquid extraction methods.[2] This document provides a detailed protocol for
the solid-phase extraction of norverapamil from human plasma, synthesized from established
methodologies.

Physicochemical Properties of Norverapamil

A fundamental understanding of the physicochemical properties of norverapamil is essential for
the development of an effective SPE protocol.
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Property Value Source
Molecular Formula C26H36N204 [3]
Molecular Weight 440.6 g/mol [3]
pKa (as Verapamil) 8.92 [4]
LogP 3.3 [3]

Note: The pKa of verapamil is provided as a close approximation for norverapamil due to their

structural similarity.

Experimental Protocol: Solid-Phase Extraction of
Norverapamil from Human Plasma

This protocol is a representative method for the extraction of norverapamil using a C18

reversed-phase SPE cartridge.

Materials and Reagents

e SPE Cartridges: C18 bonded silica, 100 mg/3 mL (or equivalent)

e Human Plasma (with appropriate anticoagulant)
e Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

e Ammonium Hydroxide

¢ Phosphate Buffer (pH 7.4)

» Deionized Water

e Vortex Mixer

o Centrifuge
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¢ SPE Vacuum Manifold

Sample Pre-treatment

» Allow frozen plasma samples to thaw at room temperature.
» Vortex the plasma sample to ensure homogeneity.
o Centrifuge the plasma sample at 3000 x g for 10 minutes to pellet any particulate matter.

o Transfer 1.0 mL of the supernatant to a clean tube.

SPE Cartridge Conditioning

e Place the C18 SPE cartridges on the vacuum manifold.
» Condition the cartridges by passing 3 mL of methanol through the sorbent.
o Equilibrate the cartridges by passing 3 mL of deionized water.

o Further equilibrate with 3 mL of phosphate buffer (pH 7.4). Do not allow the cartridge to dry
out before loading the sample.

Sample Loading

e Load the 1.0 mL pre-treated plasma sample onto the conditioned SPE cartridge.

o Apply a gentle vacuum to allow the sample to pass through the sorbent at a slow, consistent
rate (approximately 1 mL/min).

Washing

¢ Wash the cartridge with 3 mL of deionized water to remove hydrophilic impurities.

o Follow with a wash of 3 mL of 5% methanol in water to remove more polar interferences.

Elution

e Dry the cartridge under vacuum for 5-10 minutes to remove any remaining aqueous solvent.
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¢ Place clean collection tubes in the manifold.

o Elute norverapamil from the cartridge with 2 x 1.5 mL of a solution of 5% ammonium
hydroxide in methanol.

o Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

o Reconstitute the residue in a suitable mobile phase for subsequent analysis (e.g., LC-
MS/MS).

Data Presentation

The following table summarizes representative quantitative data for the recovery and
reproducibility of norverapamil extraction from biological fluids using various SPE methods.

Reproducibilit

SPE Sorbent Matrix Recovery (%) Reference
y (RSD %)
Within-day: 1.4,
Cyanopropyl
- Plasma ~95 Between-day: [5]
Silica
1.9
C8 Bonded )
Urine >85 <13.1 [6]
Phase
Automated LSE Plasma ~95 Not Specified 2]

Experimental Workflow Diagram
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Caption: Solid-Phase Extraction Workflow for Norverapamil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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